Cas no 905781-15-9 (6-(4-methoxyphenyl)methyl-3-{2-(morpholin-4-yl)ethylamino}-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 6-(4-methoxyphenyl)methyl-3-{2-(morpholin-4-yl)ethylamino}-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 905781-15-9
• MF: C₁₇H₂₃N₅O₃
• MW: 345.396223306656
• CID: 5495390
• Update Time: 2025-10-29

6-(4-methoxyphenyl)methyl-3-{2-(morpholin-4-yl)ethylamino}-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-[(4-methoxyphenyl)methyl]-3-(2-morpholin-4-ylethylamino)-2H-1,2,4-triazin-5-one
• 1,2,4-Triazin-5(2H)-one, 6-[(4-methoxyphenyl)methyl]-3-[[2-(4-morpholinyl)ethyl]amino]-
• 6-(4-methoxyphenyl)methyl-3-{2-(morpholin-4-yl)ethylamino}-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C17H23N5O3/c1-24-14-4-2-13(3-5-14)12-15-16(23)19-17(21-20-15)18-6-7-22-8-10-25-11-9-22/h2-5H,6-12H2,1H3,(H2,18,19,21,23)
• InChI Key： NQQLNSPIWIGCRP-UHFFFAOYSA-N
• SMILES： N1=C(CC2=CC=C(OC)C=C2)C(=O)N=C(NCCN2CCOCC2)N1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 9.16±0.40(Predicted)

Additional information on 6-(4-methoxyphenyl)methyl-3-{2-(morpholin-4-yl)ethylamino}-4,5-dihydro-1,2,4-triazin-5-one

Comprehensive Analysis of 6-(4-methoxyphenyl)methyl-3-{2-(morpholin-4-yl)ethylamino}-4,5-dihydro-1,2,4-triazin-5-one (CAS 905781-15-9)

The compound 6-(4-methoxyphenyl)methyl-3-{2-(morpholin-4-yl)ethylamino}-4,5-dihydro-1,2,4-triazin-5-one (CAS 905781-15-9) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 1,2,4-triazin-5-one core and morpholin-4-yl substituent, make it a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in precision medicine.

Recent studies highlight the growing demand for small-molecule modulators with improved selectivity and bioavailability. The presence of both 4-methoxyphenyl and morpholine moieties in this compound suggests enhanced membrane permeability and metabolic stability – two critical factors driving innovation in drug discovery. These properties address frequently searched queries in medicinal chemistry forums regarding "improving drug-like characteristics of heterocyclic compounds" and "optimizing lead compounds for CNS penetration."

From a synthetic chemistry perspective, the dihydro-1,2,4-triazin-5-one scaffold presents fascinating challenges and opportunities. The compound's structure combines hydrogen bond donors/acceptors with a rigid heterocyclic system, making it relevant to trending discussions about "privileged structures in fragment-based drug design." Analytical characterization data (reported in patent literature) indicates good stability under physiological pH conditions, answering common search engine questions about "pH stability of triazine derivatives."

The ethylamino linker in this molecule provides valuable flexibility for structure-activity relationship (SAR) studies, a topic generating substantial interest in AI-powered drug discovery platforms. Computational chemistry analyses suggest this compound may interact with multiple biological targets, reflecting the current industry focus on polypharmacology approaches. This aligns with frequently searched terms like "multi-target drug design strategies" and "scaffold hopping in medicinal chemistry."

Industrial applications of CAS 905781-15-9 are emerging in the development of novel therapeutic agents, particularly for conditions requiring modulation of protein-protein interactions. The compound's balanced lipophilicity (predicted LogP ~2.5) makes it suitable for optimization campaigns addressing common drug discovery challenges such as "improving oral bioavailability of nitrogen-rich heterocycles" – a persistent theme in recent scientific literature and conference proceedings.

Environmental and safety assessments of this compound reveal favorable profiles compared to traditional heterocyclic systems, responding to growing industry concerns about "green chemistry in pharmaceutical synthesis." The methoxyphenyl group may contribute to reduced toxicity risks, based on structural alerts analysis – a feature increasingly important in early-stage compound selection as evidenced by search trends for "toxicophore minimization strategies."

Future research directions for this compound class likely include exploration of its photophysical properties (given the conjugated system) and potential applications in chemical biology probes. These possibilities connect with rising interest in "fluorescent small-molecule tags for imaging studies" and "covalent probe development," as reflected in academic search patterns. The structural versatility of the 4,5-dihydro-1,2,4-triazin-5-one core positions it as a valuable building block for these cutting-edge applications.

In formulation science, the compound's moderate solubility profile presents interesting challenges that mirror current industry focus on "amorphous solid dispersion technologies" and "co-crystal engineering." These formulation strategies appear frequently in search queries related to overcoming development hurdles for nitrogen-rich compounds like CAS 905781-15-9.

The intellectual property landscape surrounding this compound indicates active development, with several patents citing derivatives for various applications. This commercial interest corresponds to search trends analyzing "emerging heterocyclic scaffolds in drug pipelines" and "patent analysis of triazine derivatives." The morpholine-containing side chain particularly draws attention as this pharmacophore continues to dominate recent drug approvals.

From an analytical chemistry perspective, advanced characterization techniques such as cryo-EM and microED are being applied to similar compounds, addressing the scientific community's growing interest in "structure determination of challenging crystalline materials." The molecular features of CAS 905781-15-9 make it an interesting candidate for these cutting-edge structural biology methods.

In conclusion, 6-(4-methoxyphenyl)methyl-3-{2-(morpholin-4-yl)ethylamino}-4,5-dihydro-1,2,4-triazin-5-one represents a versatile chemical entity with multiple potential applications in modern drug discovery and development. Its structural features address numerous current challenges in medicinal chemistry while offering opportunities for innovation in areas ranging from targeted therapeutics to chemical biology tools.